Cas no 228246-74-0 ((S)-1,2-Dihydroacenaphthylen-1-amine)

(S)-1,2-Dihydroacenaphthylen-1-amine structure

228246-74-0 structure

Product Name:(S)-1,2-Dihydroacenaphthylen-1-amine

CAS No:228246-74-0

MF:C₁₂H₁₁N

MW:169.222442865372

CID:1028030

PubChem ID:54027092

Update Time:2024-10-30

(S)-1,2-Dihydroacenaphthylen-1-amine Chemical and Physical Properties

Names and Identifiers

- (S)-1,2-Dihydroacenaphthylen-1-amine
- (1S)-1,2-dihydroacenaphthylen-1-amine
- (S)-1,2-Dihydroacephthylen-1-amine
- (S)-1-Acenaphthylamine
- (S)-acenaphthen-1-yl-amine
- AK-38534
- ANW-59353
- CTK8B8107
- KB-210749
- SureCN7887852
- 228246-74-0
- DTXSID10708489
- SCHEMBL7887852
- MDL： MFCD13152294
- Inchi： 1S/C12H11N/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,11H,7,13H2/t11-/m0/s1
- InChI Key： LCYNDXQWJAMEAI-NSHDSACASA-N
- SMILES： N[C@@H]1C2=CC=CC3=CC=CC(=C23)C1

Computed Properties

Exact Mass: 169.08900
Monoisotopic Mass: 169.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02000
LogP: 3.09600

(S)-1,2-Dihydroacenaphthylen-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219007693-1g	(S)-1,2-Dihydroacenaphthylen-1-amine	228246-74-0	95%	1g	$678.24	2023-09-02
Crysdot LLC	CD12093956-1g	(S)-1,2-Dihydroacenaphthylen-1-amine	228246-74-0	95+%	1g	$772	2024-07-24

(S)-1,2-Dihydroacenaphthylen-1-amine Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

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